Cas no 1185124-33-7 (N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propylamine)

• Product Name: N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propylamine
• CAS No: 1185124-33-7
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 3158620
• PubChem ID: 44630868
• Update Time: 2025-04-21

N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propylamine Chemical and Physical Properties

Names and Identifiers

• N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propylamine
• n-((5-Phenyl-1,3,4-oxadiazol-2-yl)methyl)propan-1-amine hydrochloride
• 1185124-33-7
• [(5-PHENYL-1,3,4-OXADIAZOL-2-YL)METHYL](PROPYL)AMINE HYDROCHLORIDE
• N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propan-1-amine;hydrochloride
• CS-0297993
• MFCD04967248
• AKOS024302120
• N-[(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propylamine hydrochloride
• EN300-762788

• Inchi： 1S/C12H15N3O.ClH/c1-2-8-13-9-11-14-15-12(16-11)10-6-4-3-5-7-10;/h3-7,13H,2,8-9H2,1H3;1H
• InChI Key： YQFCBSHASJNXNP-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2C=CC=CC=2)=NN=C1CNCCC

Computed Properties

• Exact Mass: 253.0981898Da
• Monoisotopic Mass: 253.0981898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų